Cas no 118235-61-3 (2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]-)

2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]- structure
118235-61-3 structure
Product Name:2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]-
CAS No:118235-61-3
MF:C8H9NO4S
MW:215.226361036301
CID:1210901
PubChem ID:11806081
Update Time:2025-04-20

2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]-
    • 3-(ethoxycarbonylamino)thiophene-2-carboxylic acid
    • AKOS000159826
    • SCHEMBL4509748
    • 118235-61-3
    • DB-084527
    • DTXSID10473145
    • Inchi: 1S/C8H9NO4S/c1-2-13-8(12)9-5-3-4-14-6(5)7(10)11/h3-4H,2H2,1H3,(H,9,12)(H,10,11)
    • InChI Key: LBDYFQVJOHPHSL-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)O)NC(=O)OCC

Computed Properties

  • Exact Mass: 215.02522894g/mol
  • Monoisotopic Mass: 215.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 104Ų
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